
Field Application Techniques for Norazine:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Norazine

Cat. No.: B3065111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norazine is a pre-emergent herbicide belonging to the triazine class of chemicals.[1] Its

primary mechanism of action is the inhibition of photosynthesis in susceptible weed species.[1]

By blocking the electron transport chain within Photosystem II (PSII) in the chloroplasts,

Norazine effectively halts the plant's ability to produce energy, leading to chlorosis, necrosis,

and eventual death.[2][3][4] This document provides detailed application notes and protocols

for the field use of Norazine, intended for research and developmental purposes. The

information compiled is based on available data for Norazine and other closely related triazine

herbicides, such as atrazine, due to the limited specific public data for Norazine.

Data Presentation
Table 1: General Application Rates for Triazine
Herbicides (as a proxy for Norazine) in Corn
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Soil Texture
Organic Matter
Content

Application Rate
(lbs ai/Acre)

Application Timing

Coarse (Sand, Loamy

Sand, Sandy Loam)
< 3% 1.0 - 1.5

Pre-plant incorporated

or Pre-emergence

Coarse (Sand, Loamy

Sand, Sandy Loam)
> 3% 1.5 - 2.0

Pre-plant incorporated

or Pre-emergence

Medium (Loam, Silt

Loam, Silt)
< 3% 1.5 - 2.0

Pre-plant incorporated

or Pre-emergence

Medium (Loam, Silt

Loam, Silt)
> 3% 2.0 - 2.5

Pre-plant incorporated

or Pre-emergence

Fine (Clay, Clay

Loam, Silty Clay

Loam)

< 3% 2.0 - 2.5
Pre-plant incorporated

or Pre-emergence

Fine (Clay, Clay

Loam, Silty Clay

Loam)

> 3% 2.5
Pre-plant incorporated

or Pre-emergence

Note: These are generalized rates for triazine herbicides like atrazine and should be adapted

for Norazine based on small-scale trials.[5][6][7] Always consult the product label for specific

instructions.

Table 2: Weed Control Efficacy of Triazine Herbicides (as
a proxy for Norazine)
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Weed Species (Common
Name)

Scientific Name Control Level

Broadleaf Weeds

Pigweed (Redroot, Smooth) Amaranthus spp. Excellent

Lambsquarters, Common Chenopodium album Excellent

Ragweed, Common Ambrosia artemisiifolia Good

Ragweed, Giant Ambrosia trifida Fair to Good

Smartweed, Pennsylvania Polygonum pensylvanicum Good

Velvetleaf Abutilon theophrasti Good

Morningglory spp. Ipomoea spp. Fair

Cocklebur, Common Xanthium strumarium Fair

Grassy Weeds

Foxtail (Giant, Green, Yellow) Setaria spp. Good

Barnyardgrass Echinochloa crus-galli Fair to Good

Crabgrass, Large Digitaria sanguinalis Fair

Fall Panicum Panicum dichotomiflorum Fair

Efficacy ratings are estimates and can be influenced by environmental conditions, weed size at

application, and application rate.[8][9] E=Excellent (90-100% control), G=Good (80-89%

control), F=Fair (70-79% control), P=Poor (<70% control).

Signaling Pathway
The primary mode of action for Norazine and other triazine herbicides is the inhibition of the

photosynthetic electron transport chain at Photosystem II (PSII).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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